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Introduction

2-Benzhydrylpiperidine hydrochloride, also known as Desoxypipradrol or 2-DPMP, is a
potent and selective norepinephrine-dopamine reuptake inhibitor (NDRI).[1][2][3] Its high affinity
for the dopamine transporter (DAT) and norepinephrine transporter (NET) suggests its potential
as a valuable research tool in the study of neurodegenerative diseases where dopaminergic
and noradrenergic systems are compromised, most notably Parkinson's disease. By blocking
the reuptake of these crucial neurotransmitters, 2-Benzhydrylpiperidine HCI can effectively
increase their synaptic availability and enhance neurotransmission. These application notes
provide an overview of its potential applications, relevant protocols for in vitro and in vivo
studies, and the underlying signaling pathways.

Mechanism of Action

2-Benzhydrylpiperidine HCI primarily functions by inhibiting the dopamine transporter (DAT)
and, to a lesser extent, the norepinephrine transporter (NET), with significantly lower affinity for
the serotonin transporter (SERT).[4] This inhibition leads to an accumulation of dopamine and
norepinephrine in the synaptic cleft, thereby amplifying and prolonging their signaling. In the
context of Parkinson's disease, where there is a progressive loss of dopamine-producing
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neurons in the substantia nigra, the enhancement of remaining dopaminergic
neurotransmission can be a key therapeutic strategy. Research indicates that 2-
Benzhydrylpiperidine is more potent than cocaine in both increasing evoked dopamine efflux
and slowing its reuptake in the nucleus accumbens.[5][6]

Data Presentation: Quantitative Data Summary

The following table summarizes the in vitro activity of 2-Benzhydrylpiperidine (Desoxypipradrol)
at monoamine transporters.

Transporter IC50 (pM) Reference
Dopamine Transporter (DAT) 0.07 [4]
Norepinephrine Transporter

pinep P 0.14 [4]
(NET)
Serotonin Transporter (SERT) >10 [4]

Mandatory Visualizations
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Caption: Dopamine Reuptake Inhibition by 2-Benzhydrylpiperidine HCI.
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Experimental Workflow: MPTP Mouse Model of Parkinson's Disease
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Caption: Workflow for the MPTP Mouse Model of Parkinson's Disease.
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Experimental Workflow: Scopolamine-Induced Memory Impairment Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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